Cas no 2680789-48-2 (benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate)

• Product Name: benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate
• CAS No: 2680789-48-2
• MF: C₁₆H₁₃BrFNO₃
• MW: 366.181727170944
• CID: 5624339
• PubChem ID: 165922261
• Update Time: 2025-06-13

benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate
• 2680789-48-2
• EN300-28300476

• Inchi： 1S/C16H13BrFNO3/c1-10(20)12-7-14(18)15(8-13(12)17)19-16(21)22-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,19,21)
• InChI Key： LXHIEKXGPDJBCF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C(C)=O)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 365.00628g/mol
• Monoisotopic Mass: 365.00628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 55.4Ų

Additional information on benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate

Comprehensive Overview of Benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate (CAS No. 2680789-48-2)

Benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate (CAS No. 2680789-48-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure featuring acetyl, bromo, and fluoro functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its carbamate moiety is particularly noteworthy, as it is often associated with enhanced stability and bioavailability in drug development.

In recent years, the demand for halogenated aromatic compounds like Benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate has surged due to their applications in targeted drug delivery and crop protection. Researchers are increasingly exploring its potential in kinase inhibitor design, a hot topic in oncology and inflammation studies. The compound's 5-bromo and 2-fluoro substitutions make it a versatile building block for structure-activity relationship (SAR) studies, aligning with the growing trend of fragment-based drug discovery.

From an industrial perspective, CAS No. 2680789-48-2 is synthesized through multi-step organic reactions, often involving Pd-catalyzed cross-coupling or nucleophilic aromatic substitution. Its purity and yield are critical parameters, as highlighted in recent Quality by Design (QbD) initiatives adopted by pharmaceutical manufacturers. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed to validate its structural integrity.

Environmental and regulatory considerations are also pivotal in discussions about Benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate. The compound's biodegradation pathways and eco-toxicity profile are under scrutiny, reflecting the broader industry shift toward green chemistry principles. This aligns with frequent search queries like "sustainable synthesis of halogenated intermediates" and "FDA-compliant carbamate derivatives."

In summary, Benzyl N-(4-acetyl-5-bromo-2-fluorophenyl)carbamate (CAS No. 2680789-48-2) exemplifies the intersection of medicinal chemistry and process optimization. Its relevance to precision medicine and agrochemical innovation ensures its continued prominence in scientific literature and patent filings worldwide.